Cas no 118227-36-4 (1H-1,2,4-Triazole,1-pentyl-)

1H-1,2,4-Triazole,1-pentyl- structure
1H-1,2,4-Triazole,1-pentyl- structure
Product Name:1H-1,2,4-Triazole,1-pentyl-
CAS No:118227-36-4
MF:C7H13N3
MW:139.198220968246
CID:131804
PubChem ID:14267422
Update Time:2025-04-19

1H-1,2,4-Triazole,1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,1-pentyl-
    • 1H-1,2,4-Triazole,1-pentyl-(9CI)
    • 118227-36-4
    • SCHEMBL8661566
    • CHEMBL538933
    • AKOS013122121
    • 1-PENTYL-1,2,4-TRIAZOLE
    • 1-pentyl-1H-1,2,4-triazole
    • Inchi: 1S/C7H13N3/c1-2-3-4-5-10-7-8-6-9-10/h6-7H,2-5H2,1H3
    • InChI Key: MBFUJFHFOZMBTG-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)CCCCC

Computed Properties

  • Exact Mass: 139.11109
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • PSA: 30.71
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